Cas no 944896-94-0 (3-(prop-2-yn-1-yl)pyridine)

• Product Name: 3-(prop-2-yn-1-yl)pyridine
• CAS No: 944896-94-0
• MF: C₈H₇N
• MW: 117.147881746292
• CID: 5919656
• PubChem ID: 54193199
• Update Time: 2025-06-08

3-(prop-2-yn-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(2-propyn-1-yl)-
• 3-(Prop-2-yn-1-yl)pyridine
• AB61408
• 944896-94-0
• EN300-1849173
• AKOS006303661
• CS-0266240
• SCHEMBL3207879
• 3-(prop-2-yn-1-yl)pyridine

• Inchi： 1S/C8H7N/c1-2-4-8-5-3-6-9-7-8/h1,3,5-7H,4H2
• InChI Key： YEIHGIZQPJBGNA-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1CC#C

Computed Properties

• Exact Mass: 117.057849228g/mol
• Monoisotopic Mass: 117.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.012±0.06 g/cm3(Predicted)
• Boiling Point: 178.4±15.0 °C(Predicted)
• pka: 4.75±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(prop-2-yn-1-yl)pyridine

Recent Advances in the Application of 3-(prop-2-yn-1-yl)pyridine (CAS: 944896-94-0) in Chemical Biology and Pharmaceutical Research

The compound 3-(prop-2-yn-1-yl)pyridine (CAS: 944896-94-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a pyridine ring with a propargyl substituent, serves as a valuable building block for the synthesis of bioactive molecules. Recent studies have highlighted its role in click chemistry, targeted drug delivery, and enzyme inhibition, making it a focal point for innovative therapeutic strategies.

One of the most notable applications of 3-(prop-2-yn-1-yl)pyridine is its use in bioorthogonal click chemistry. The alkyne moiety in the compound enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely employed for labeling biomolecules and constructing complex drug conjugates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of novel PROTACs (proteolysis-targeting chimeras), enhancing their cellular uptake and target specificity. The study reported a significant improvement in the degradation of oncogenic proteins, underscoring the compound's potential in cancer therapy.

In addition to its role in click chemistry, 3-(prop-2-yn-1-yl)pyridine has been investigated as a key intermediate in the synthesis of kinase inhibitors. A recent preprint on bioRxiv detailed the development of a new class of BTK (Bruton's tyrosine kinase) inhibitors featuring this compound as a core structural element. The researchers observed enhanced binding affinity and selectivity, attributed to the propargyl group's ability to form favorable interactions with the kinase's hydrophobic pocket. These findings suggest promising avenues for the treatment of B-cell malignancies and autoimmune disorders.

Furthermore, the compound's utility extends to the field of radiopharmaceuticals. A 2024 study in Nuclear Medicine and Biology explored its incorporation into radiolabeled probes for positron emission tomography (PET) imaging. The propargyl group facilitated rapid and stable conjugation with fluorine-18, enabling the visualization of tumor-associated biomarkers with high specificity. This advancement holds significant implications for early cancer diagnosis and personalized medicine.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 3-(prop-2-yn-1-yl)pyridine. Issues such as metabolic stability and off-target effects warrant further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation techniques. For instance, a collaborative effort between academic and industrial researchers is currently exploring the use of nanoparticle-based delivery systems to enhance the compound's bioavailability and therapeutic efficacy.

In conclusion, 3-(prop-2-yn-1-yl)pyridine (CAS: 944896-94-0) represents a versatile and impactful tool in modern chemical biology and pharmaceutical research. Its applications span from drug design to diagnostic imaging, reflecting its broad utility and potential for innovation. As research continues to uncover new uses and refine existing applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics and diagnostic tools.